Cas no 883793-63-3 (3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one)

• Product Name: 3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one
• CAS No: 883793-63-3
• MF: C₁₆H₁₃Cl₂NO₃
• MW: 338.185322523117
• CID: 5738961
• PubChem ID: 4576915
• Update Time: 2025-10-29

3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one
• 1-Propanone, 3-(1,3-benzodioxol-5-ylamino)-1-(3,4-dichlorophenyl)-
• 3-(1,3-benzodioxol-5-ylamino)-1-(3,4-dichlorophenyl)-1-propanone
• 883793-63-3
• 3-(1,3-benzodioxol-5-ylamino)-1-(3,4-dichlorophenyl)propan-1-one
• AKOS005108694
• JS-2252
• 3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one

• Inchi： 1S/C16H13Cl2NO3/c17-12-3-1-10(7-13(12)18)14(20)5-6-19-11-2-4-15-16(8-11)22-9-21-15/h1-4,7-8,19H,5-6,9H2
• InChI Key： XAFAAJPMCUHVNE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(=O)CCNC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 337.0272487g/mol
• Monoisotopic Mass: 337.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 546.0±50.0 °C(Predicted)
• pka: 4.71±0.20(Predicted)

Additional information on 3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one

Compound CAS No. 883793-63-3: 3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one

The compound with CAS No. 883793-63-3, known as 3-[(2H-1,3-Benzodioxol-5-yl)amino]-1-(3,4-dichlorophenyl)propan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole ring system and a dichlorophenyl group. The presence of these functional groups makes it a versatile compound with applications ranging from drug development to advanced materials science.

Recent studies have highlighted the benzodioxole moiety as a key structural element in numerous bioactive compounds. For instance, researchers have demonstrated that the benzodioxole ring can enhance the stability and bioavailability of pharmaceutical agents. In the case of CAS No. 883793-63-3, this structural feature not only contributes to its stability but also plays a crucial role in its interactions with biological systems. The dichlorophenyl group further enhances the compound's properties by introducing electron-withdrawing effects, which can modulate its reactivity and selectivity in various chemical reactions.

The synthesis of CAS No. 883793-63-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most notable advancements in its synthesis is the use of palladium-catalyzed coupling reactions, which have significantly improved the yield and purity of the compound. These methods are not only environmentally friendly but also align with the growing trend toward sustainable chemical practices.

In terms of applications, CAS No. 883793-63-3 has shown promise in the field of medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, its unique structure makes it an ideal candidate for use in drug delivery systems, where it can serve as a carrier or stabilizing agent.

Recent research has also explored the use of CAS No. 88379 in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a potential component in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The compound's dichlorophenyl group has been found to exhibit significant photochemical activity under UV light. This property has opened new avenues for its use in photovoltaic materials and light-sensitive devices. Researchers are currently exploring how this property can be optimized for practical applications in renewable energy technologies.

In conclusion, CAS No. 88 is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new research continues to uncover its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.